2-Chloro-1-(3,3-dimethoxycyclobutyl)ethanone

• IUPAC Name: 2-chloro-1-(3,3-dimethoxycyclobutyl)ethanone
• InChI: InChI=1S/C8H13ClO3/c1-11-8(12-2)3-6(4-8)7(10)5-9/h6H,3-5H2,1-2H3
• InChI Key: MYSBYIKKOYHMJT-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)C(=O)CCl)OC
• Molecular Formula: C8H13ClO3
• Molecular Weight: 192.64 g/mol

Description

2-Chloro-1-(3,3-dimethoxycyclobutyl)ethanone is a chemical compound with the CAS Number: 2567504-84-9. It has a molecular weight of 192.64 and its IUPAC name is 2-chloro-1-(3,3-dimethoxycyclobutyl)ethan-1-one.

Molecular Structure Analysis

The InChI code for 2-Chloro-1-(3,3-dimethoxycyclobutyl)ethanone is 1S/C8H13ClO3/c1-11-8(12-2)3-6(4-8)7(10)5-9/h6H,3-5H2,1-2H3. This code provides a standard way to encode the molecular structure using text, which can be helpful for database searches.

Scientific Research Applications

Quantum Chemical Calculations and Spectroscopic Characteristics

Quantum chemical calculations and spectroscopic characterization studies have been conducted on closely related compounds, demonstrating their potential in understanding molecular structures, electronic transitions, and spectroscopic characteristics. These studies offer insights into the molecular behavior of such compounds under different conditions, aiding in the development of materials with specific optical and electronic properties (Koca et al., 2015).

Lignin Peroxidase Oxidation

Research on the oxidation processes involving similar chloro and methoxy substituted compounds, like 2-Chloro-1,4-dimethoxybenzene, by lignin peroxidase, reveals their role in enzymatic reactions that could be applied in bioremediation and in the synthesis of complex organic molecules (Teunissen et al., 1998).

Synthetic Applications and DFT Calculations

DFT calculations for newly synthesized compounds containing cyclobutane rings and chloro-ethanone groups highlight the challenges and innovations in synthetic chemistry, especially in creating molecules with potential biological activity or unique material properties. These studies underscore the importance of theoretical and experimental methodologies in advancing the synthesis of complex organic molecules (2022).

Photocycloaddition Studies

Photocycloaddition reactions involving arylethenes and substituted quinones, including those with chloro groups, provide insights into the formation of complex molecular structures through light-induced processes. Such studies are crucial for developing new methodologies in synthetic organic chemistry, potentially leading to novel materials or pharmaceuticals (Cleridou et al., 2000).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.